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Compound of Interest

Compound Name: Revumenib

Cat. No.: B2430401 Get Quote

Ensuring the safe and compliant disposal of Revumenib is critical for laboratory safety and

environmental protection. This guide provides detailed procedures for researchers, scientists,

and drug development professionals to manage Revumenib waste, from initial handling to final

disposal. Adherence to these protocols is essential to minimize exposure risks and ensure

compliance with regulatory standards.

Personal Protective Equipment (PPE) and Handling
Before handling Revumenib, it is imperative to wear appropriate Personal Protective

Equipment (PPE) to prevent skin and eye contact. The Safety Data Sheet (SDS) for

Revumenib specifies the following as mandatory:

Gloves: Wear protective gloves.[1][2]

Eye Protection: Use safety goggles with side-shields.[1][2]

Protective Clothing: Wear appropriate protective clothing to prevent skin exposure.[1][2]

Always wash hands thoroughly after handling the substance.[1]
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The disposal of Revumenib and its contaminated materials must be conducted in accordance

with prevailing country, federal, state, and local regulations.[1] The following steps provide a

general framework for compliant disposal in a laboratory setting.

1. Waste Segregation and Collection:

Solid Waste:

Collect all solid Revumenib waste, including unused or expired product, contaminated

labware (e.g., vials, tubes, weighing paper), and contaminated PPE (gloves, disposable

lab coats).

Place this waste into a designated, clearly labeled, and sealed hazardous waste container.

The container should be appropriate for chemical waste and prevent leakage.

Liquid Waste:

Collect all solutions containing Revumenib.

Place this waste into a designated, clearly labeled, and sealed hazardous liquid waste

container. Ensure the container is compatible with the solvents used.

Sharps Waste:

Any sharps contaminated with Revumenib (e.g., needles, syringes, broken glass) must be

disposed of in a designated sharps container that is puncture-resistant and leak-proof.

2. Accidental Spill Cleanup and Disposal:

In the event of a Revumenib spill, follow these procedures for cleanup and disposal of the

resulting waste:

Personal Precautions: Ensure adequate ventilation and wear full PPE, including a self-

contained breathing apparatus if necessary.[1][2][3]

Containment: Prevent further leakage or spillage. Keep the product away from drains or

water courses.[1]
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Cleanup:

For liquid spills, absorb the solution with a non-combustible, absorbent material such as

diatomite or universal binders.[1]

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.[2]

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Disposal of Spill Debris: Collect all contaminated materials (absorbent material, cleaning

supplies, contaminated PPE) and place them in a designated hazardous waste container for

disposal according to the procedures outlined in this guide.[1]

3. Final Disposal:

Licensed Hazardous Waste Disposal Company: Excess and expired Revumenib, as well as

all contaminated materials, should be offered to a licensed hazardous material disposal

company.[2]

Incineration: A recommended method of disposal for Revumenib is through a chemical

incinerator equipped with an afterburner and scrubber.[2] This ensures the complete

destruction of the active compound.

Regulatory Compliance: It is the responsibility of the waste generator (the laboratory) to

ensure that all disposal activities comply with federal, state, and local regulations.[1][2]

Summary of Revumenib Disposal Data
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Waste Type
Collection
Container

Disposal Method Key Precautions

Solid Revumenib

Waste

Designated, labeled,

sealed hazardous

waste container

Incineration via a

licensed hazardous

waste disposal

company

Wear full PPE during

handling and

collection.

Liquid Revumenib

Waste

Designated, labeled,

sealed hazardous

liquid waste container

Incineration via a

licensed hazardous

waste disposal

company

Ensure container is

compatible with the

solvent.

Contaminated Sharps

Puncture-resistant,

leak-proof sharps

container

Disposal via a

licensed hazardous

waste disposal

company

Do not overfill sharps

containers.

Spill Cleanup Debris

Designated, labeled,

sealed hazardous

waste container

Incineration via a

licensed hazardous

waste disposal

company

Use appropriate

absorbent materials

and decontaminate

the area.

Revumenib Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Revumenib in a

laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b2430401?utm_src=pdf-body
https://www.benchchem.com/product/b2430401?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2430401?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Generation & Segregation

Waste Collection

Final Disposal

Solid Revumenib Waste
(Unused product, contaminated labware, PPE)

Designated Hazardous
Solid Waste Container

Liquid Revumenib Waste
(Solutions containing Revumenib)

Designated Hazardous
Liquid Waste Container

Contaminated Sharps
(Needles, broken glass)

Puncture-Resistant
Sharps Container

Licensed Hazardous Waste
Disposal Company

High-Temperature Incineration
with Scrubber

Manages Disposal Process

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Revumenib waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal of Revumenib: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2430401#revumenib-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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